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Compound of Interest

Compound Name: Octacosane-d58

Cat. No.: B097361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of Octacosane-d58. The following procedural guidance is designed to ensure the

integrity of the product and the safety of laboratory personnel.

Personal Protective Equipment (PPE)
While Octacosane-d58 is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential to prevent potential contamination and maintain the

isotopic purity of the compound.

PPE Category Item Rationale

Hand Protection Nitrile gloves

Prevents direct skin contact

and potential contamination of

the product.

Eye Protection Safety glasses or goggles
Protects eyes from potential

dust particles during handling.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.
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The primary consideration when handling deuterated compounds is the prevention of isotopic

exchange with atmospheric moisture.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or breach of seal.

Storage Conditions: Store the product at room temperature in a dry, well-ventilated area. A

desiccator or a glove box with a controlled low-humidity atmosphere is recommended for

long-term storage to maintain isotopic purity.

Container Integrity: Keep the container tightly closed when not in use.

Weighing and Aliquoting
Environment: Whenever possible, handle the compound in an inert atmosphere, such as a

nitrogen-filled glove box, to minimize exposure to moisture.

Procedure:

Allow the container to reach ambient temperature before opening to prevent condensation.

Use clean, dry spatulas and weighing instruments.

To avoid creating dust, handle the solid powder gently.

Promptly and securely seal the container after dispensing the desired amount.

Disposal Plan
As a non-hazardous substance, Octacosane-d58 can be disposed of through standard

laboratory waste procedures.

Waste Characterization
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Waste Stream Classification Disposal Method

Solid Octacosane-d58 Waste
Non-hazardous chemical

waste
See below

Contaminated Labware (e.g.,

weigh boats, pipette tips)
Non-hazardous solid waste See below

Disposal Procedure
Solid Waste:

Collect waste Octacosane-d58 and any contaminated disposable materials (e.g.,

weighing paper, gloves) in a designated, sealed waste container.

Clearly label the container as "Non-hazardous waste: Octacosane-d58".

Dispose of the sealed container in the regular laboratory solid waste stream.[1]

Empty Containers:

Once the container is empty, deface the label to prevent misuse.

Dispose of the empty container in the regular laboratory solid waste.[1]

Note: While Octacosane-d58 is considered non-hazardous, it is always best practice to consult

your institution's Environmental Health and Safety (EHS) department for specific disposal

guidelines.
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Caption: Workflow for handling and disposal of Octacosane-d58.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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